methyl 2-(4,4-dimethylcyclohexyl)-2-hydroxyacetate
Overview
Description
Methyl 2-(4,4-dimethylcyclohexyl)-2-hydroxyacetate (M2DCH2HA) is an organic compound that is widely used in organic synthesis, pharmaceuticals, and other laboratory experiments. It is a cyclic ether and a derivative of the hydroxyacetate family. M2DCH2HA has a range of applications in the scientific research field due to its unique properties and versatility. It is used in a variety of laboratory experiments, including the synthesis of drugs and compounds, as well as in biochemical and physiological studies.
Scientific Research Applications
Methyl 2-(4,4-dimethylcyclohexyl)-2-hydroxyacetate has a wide range of applications in the scientific research field. It is used in a variety of laboratory experiments, including the synthesis of drugs and compounds, as well as in biochemical and physiological studies. It is also used in the synthesis of polymers and other materials for use in biomedical applications. It has also been used in the synthesis of a range of pharmaceuticals, including anticonvulsants, anti-inflammatory agents, and drugs for the treatment of cancer.
Mechanism of Action
Methyl 2-(4,4-dimethylcyclohexyl)-2-hydroxyacetate is a cyclic ether and a derivative of the hydroxyacetate family. It is believed to act as a proton donor, which facilitates the transfer of protons between molecules. It is also believed to act as a catalyst in the synthesis of various compounds, as well as in the formation of polymers.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been suggested that this compound can act as an antioxidant, as it can scavenge reactive oxygen species and inhibit lipid peroxidation. It has also been shown to have anti-inflammatory and anti-cancer properties. In addition, it has been found to have an inhibitory effect on the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
Methyl 2-(4,4-dimethylcyclohexyl)-2-hydroxyacetate has several advantages for use in laboratory experiments. It is a highly versatile compound that can be used in a variety of applications. It is also a relatively safe compound to handle and use, as it has low toxicity and is not volatile. However, it can be difficult to synthesize this compound in large quantities, as the synthesis process is time-consuming and requires specialized equipment.
Future Directions
The potential applications of methyl 2-(4,4-dimethylcyclohexyl)-2-hydroxyacetate are still being explored. Future research may focus on further exploring the biochemical and physiological effects of this compound, as well as its potential use in the synthesis of pharmaceuticals and other compounds. Additionally, research may focus on improving the synthesis process to make it more efficient and cost-effective. Finally, research may also focus on developing new methods for utilizing this compound in laboratory experiments.
Synthesis Methods
Methyl 2-(4,4-dimethylcyclohexyl)-2-hydroxyacetate is synthesized through a two-step process. In the first step, the starting material, 2-(4,4-dimethylcyclohexyl)acetaldehyde, is reacted with hydroxylamine hydrochloride in the presence of pyridine to form the intermediate product, 4-methyl-2-(4,4-dimethylcyclohexyl)-2-hydroxyacetaldehyde. In the second step, the intermediate is treated with sodium hydroxide in the presence of ethanol to form the final product, this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(4,4-dimethylcyclohexyl)-2-hydroxyacetate involves the reaction of 4,4-dimethylcyclohexanone with methyl 2-bromo-2-hydroxyacetate in the presence of a base to form the desired product.", "Starting Materials": [ "4,4-dimethylcyclohexanone", "methyl 2-bromo-2-hydroxyacetate", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 4,4-dimethylcyclohexanone to a reaction flask", "Add methyl 2-bromo-2-hydroxyacetate to the reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. diethyl ether)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the mixture and concentrate the solvent under reduced pressure", "Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
1540235-62-8 |
Molecular Formula |
C11H20O3 |
Molecular Weight |
200.3 |
Purity |
95 |
Origin of Product |
United States |
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